1-[2-(4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-3-(thiophen-2-yl)urea

• IUPAC Name: 1-[2-(4-ethyl-6-oxopyrimidin-1-yl)ethyl]-3-thiophen-2-ylurea
• InChI: InChI=1S/C13H16N4O2S/c1-2-10-8-12(18)17(9-15-10)6-5-14-13(19)16-11-4-3-7-20-11/h3-4,7-9H,2,5-6H2,1H3,(H2,14,16,19)
• InChI Key: QXJADKOWNLAUFV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)N(C=N1)CCNC(=O)NC2=CC=CS2
• Molecular Formula: C13H16N4O2S
• Molecular Weight: 292.36 g/mol

Description

The compound is a derivative of pyrimidine, which is a basic aromatic ring present in many important biomolecules, such as thiamine, uracil, thymine, cytosine, and 5-fluorouracil.

Synthesis Analysis

Pyrimidine derivatives can be synthesized through various methods. One common method is the Biginelli reaction, which is a three-component, one-pot synthesis reaction that combines an aldehyde, a β-ketoester, and urea.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives typically includes a six-membered ring with two nitrogen atoms. Substituents attached to the ring can greatly influence the properties of the compound.

Chemical Reactions Analysis

Pyrimidine derivatives can undergo a variety of chemical reactions, including alkylation, acylation, and reactions with amines and hydrazine.

Mechanism of Action

The mechanism of action of pyrimidine derivatives can vary widely depending on the specific compound and its biological targets. Some pyrimidine derivatives have been found to exhibit anticancer, antitubercular, and anti-HIV activities.

Safety and Hazards

The safety and hazards associated with a specific pyrimidine derivative would depend on its particular structure and properties. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

Future research on pyrimidine derivatives could focus on exploring their potential medicinal properties, developing more efficient synthesis methods, and studying their mechanisms of action.